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Compound of Interest

Compound Name:
2-(Methylsulfonyl)phenylboronic

acid

Cat. No.: B1303782 Get Quote

Essential Safety and Handling Guide for 2-
(Methylsulfonyl)phenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
(Methylsulfonyl)phenylboronic acid, including detailed personal protective equipment (PPE)

protocols, operational procedures, and waste disposal plans. Adherence to these guidelines is

critical for ensuring laboratory safety and maintaining a secure research environment.

Hazard Identification and Classification
2-(Methylsulfonyl)phenylboronic acid is classified as a hazardous substance. The primary

hazards associated with this compound are eye and skin irritation.[1] The Globally Harmonized

System (GHS) classification is summarized below.
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Hazard Class Hazard Category Signal Word Hazard Statement

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation

Skin Irritation Category 2 Warning
H315: Causes skin

irritation

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed

Note: This information is based on available data for similar compounds and should be handled

with care.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier against exposure. The following

table outlines the required PPE for handling 2-(Methylsulfonyl)phenylboronic acid.
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Body Part Personal Protective Equipment

Eyes/Face

Safety goggles with side shields that meet ANSI

Z87.1 standards are mandatory to protect

against splashes.[2][3] A face shield should be

worn in addition to goggles when there is a

significant risk of splashing.

Skin/Body

A chemical-resistant laboratory coat or coveralls

should be worn to protect the skin.[2][4][5]

Gowns should be disposable, close in the back,

and have tight-fitting cuffs.[6] For large

quantities or situations with a high risk of

exposure, a chemical-resistant apron or a full

"bunny suit" may be necessary.[5][6]

Hands

Chemical-resistant gloves, such as nitrile

gloves, are required.[2] It is recommended to

double-glove for added protection. Gloves

should be inspected for any signs of

degradation or puncture before use and

changed every 30-60 minutes or immediately if

contamination is suspected.[7] Contaminated

gloves must be disposed of as hazardous

waste.

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood, to minimize inhalation of dust or aerosols.

[8] If a fume hood is not available or if there is a

risk of generating significant dust, a NIOSH-

approved respirator (e.g., N95 or higher) should

be used.[4][7]

Experimental Protocols: Handling and Storage
Handling:
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Preparation: Before handling, ensure that the work area is clean and uncluttered. A

designated area within a chemical fume hood should be prepared.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a

spatula for transfers. If possible, use a containment system such as a glove box or a

ventilated balance enclosure for weighing.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1] Seek immediate medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water for at least 15

minutes.[1][9] Remove contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.[1]

The storage area should be clearly labeled with the appropriate hazard warnings.

Operational and Disposal Plans
Spill Management:

Evacuation: In case of a significant spill, evacuate the immediate area.
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Ventilation: Ensure the area is well-ventilated, but avoid creating airborne dust.

Containment: For small spills, carefully sweep up the solid material using a dustpan and

brush, avoiding dust generation. Place the spilled material into a labeled, sealed container

for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

All cleaning materials must be disposed of as hazardous waste.

Waste Disposal:

Solid Waste: Unused or contaminated 2-(Methylsulfonyl)phenylboronic acid, as well as

any materials used for cleaning up spills (e.g., paper towels, contaminated gloves), must be

collected in a designated, clearly labeled hazardous waste container.[8]

Liquid Waste: If the compound is in a solution, it should be collected in a separate, labeled

container for liquid hazardous waste.[8]

Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[11] After rinsing and drying,

the original label should be defaced before the container is discarded or recycled according

to institutional guidelines.[8]

Neutralization: Do not attempt to neutralize boronic acid waste with strong bases without

proper procedures and risk assessment, as this can generate heat and potentially hazardous

byproducts.[11][12] All waste must be disposed of through a certified hazardous waste

facility in accordance with local, state, and federal regulations.[12]

Workflow for Safe Handling of 2-
(Methylsulfonyl)phenylboronic acid
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Caption: Workflow for the safe handling and disposal of 2-(Methylsulfonyl)phenylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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